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Cat. No.: B12058899
Get Quote
\ J

)

Part 1: Executive Safety Directive & Isotopic
Distinction

CRITICAL OPERATIONAL DISTINCTION: Before initiating any disposal workflow, you must
verify the isotopic nature of the material.[1] A common and costly error in laboratory
management is treating stable isotope-labeled compounds as radioactive waste.[1]

e Sarcosine-13C (ngcontent-ng-c1989010908=""_nghost-ng-c2127666394="" class="inline
ng-star-inserted">

-Sarcosine) is a STABLE isotope-labeled compound. It emits NO ionizing radiation.[1] It must
be disposed of via Chemical Waste streams.[1][2]

e Sarcosine-14C (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline
ng-star-inserted">

-Sarcosine) is RADIOACTIVE. It must be disposed of via Radioactive Waste streams.[1]
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Action Item: Verify the label immediately. If the container is marked "Sarcosine-13C," "13C-
Sarcosine,” or "N-Methylglycine-13C," proceed with the chemical disposal protocols detailed in
this guide. Do not place this material in radioactive waste containers unless it has been cross-
contaminated with other radioactive species (e.g., ngcontent-ng-c1989010908=""_nghost-ng-
€2127666394="" class="inline ng-star-inserted">

).
Part 2: Hazard Assessment & Material Data[1]

Sarcosine (N-methylglycine) is generally classified as a low-hazard amino acid derivative.[1]
However, standard laboratory compliance requires treating all chemical inventory as requiring
managed disposal to prevent environmental release and regulatory fines for "unknowns."[1]

Table 1: Chemical Safety & Regulatory Profile
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Parameter

Specification

Operational Implication

Chemical Name

Sarcosine-13C (N-
Methylglycine-13C)

Standard nomenclature for

labeling.

CAS Number

107-97-1 (Unlabeled parent)

Use parent CAS for waste
manifests if specific isotope
CAS is unavailable in EHS
software.[1]

Radioactivity

NONE (Stable Isotope)

STOP: Do not use Geiger
counters or LSC; they will

detect nothing.

RCRA Status

Non-Hazardous

Not a P-listed or U-listed
waste.[1][3] Does not exhibit
ignitability, corrosivity, or

reactivity.[1]

NFPA 704 Rating

Health: O | Flammaubility: O |
Reactivity: 0

Minimal hazard.[1] Standard
PPE (gloves, goggles) is
sufficient.[1]

Solubility

Highly Water Soluble

Suitable for aqueous waste
streams if permitted by local
POTW (Publicly Owned

Treatment Works) permits.[1]

Part 3: Disposal Decision Matrix & Workflow

The following logic flow dictates the correct disposal pathway. This system prevents the

unnecessary (and expensive) incineration of non-hazardous waste as radioactive waste.[1]
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Waste: Sarcosine-13C
(Solid or Liquid)

Is it mixed with Radioactive
Isotopes (e.g., 3H, 14C)?

YES (Contaminated)

PATH A: Radioactive Waste PATH B: Chemical Waste
(Follow NRC/License Guidelines) (Standard Lab Protocol)

Physical State?

Solid Waste Stream

(White/Clear Bag) Liquid Waste Stream

Solvent Type?

Water/Buffer

Aqueous Waste Container Organic Solvent Waste
(pH 5-9) (Segregate Halogenated)

Click to download full resolution via product page

Figure 1: Decision logic for segregating Sarcosine-13C waste streams based on
contamination and physical state.[1]
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Part 4: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Crystalline Powder)

Use this for expired inventory, spilled powder, or contaminated weighing boats.[1]

Containment: Sweep up or place the solid material into a clear plastic bag or a wide-mouth
high-density polyethylene (HDPE) jar.

Labeling: Apply a hazardous waste label.
o Constituents: Write "Sarcosine-13C" or "Non-Hazardous Amino Acid."

o Hazard Checkbox: Check "None" or "Non-Regulated" depending on your institutional tag.

[1]

Segregation: Do not mix with strong oxidizers (e.g., nitrates, perchlorates) in the solid waste
bin, as Sarcosine can react with oxidizers to produce nitrogen oxides [1].[1]

Disposal: Place in the laboratory's "Non-Hazardous Dry Solids" drum.

Protocol B: Aqueous Liquid Waste

Use this for leftover buffers, stock solutions, or cell culture media containing Sarcosine-13C.[1]

e pH Verification: Ensure the solution pH is between 5 and 9. Sarcosine is an amphoteric
amino acid derivative; extreme pH should be neutralized to prevent container degradation or
unexpected reactions in the waste stream.[1]

o Container Selection: Use a standard carboy (HDPE or Polypropylene).[1]
e Labeling:

o Constituents: List "Water (99%), Sarcosine-13C (<1%)."[1]
e Drain Disposal (Conditional):

o Note: While Sarcosine is non-toxic and biodegradable, many research institutions enforce
a strict "No Drain Disposal” policy for any chemical inventory to maintain strict mass
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balance records.[1]

o Rule: Unless you have explicit written permission from your facility's EHS officer to drain-
dispose amino acids, collect it as agueous chemical waste.[1]

Protocol C: Organic Liquid Waste

Use this if Sarcosine-13C was dissolved in DMSO, Methanol, or Acetonitrile.[1]

o Segregation: Determine if the solvent is Halogenated (e.g., Chloroform) or Non-Halogenated
(e.g., Methanol).[1]

e Mixture Rule: The hazard profile is now dictated by the solvent, not the Sarcosine.[1]

» Action: Pour into the appropriate flammable/organic waste carboy. The Sarcosine-13C is a
negligible contaminant in this context and requires no special neutralization.[1]

Part 5: Regulatory Compliance & Justification[1]
RCRA Determination (40 CFR 261)

Under the Resource Conservation and Recovery Act (RCRA), a waste is hazardous if it is listed
(F, K, P, U lists) or exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[1]

e Analysis: Sarcosine (CAS 107-97-1) is not listed.[1] It does not meet characteristic criteria

2].

e Conclusion: It is a Non-Hazardous Chemical Waste.[1][2][4] However, "dilution is the solution
to pollution” is no longer an acceptable standard; therefore, containerization is the required
best practice.[1]

Isotope Stability (NRC Regulations)

The Nuclear Regulatory Commission (NRC) regulates unstable (radioactive) isotopes.[1]

e Analysis: Carbon-13 has a natural abundance of ~1.1% in all carbon-based life.[1] It is stable

and non-decaying.[1]
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e Conclusion: NRC regulations for radioactive waste disposal do not apply to Sarcosine-13C

[31.11]
Part 6: Emergency Procedures (Spill Response)
In the event of a spill of solid Sarcosine-13C:

o PPE: Wear nitrile gloves, lab coat, and safety goggles.[1] Respiratory protection is generally
not required unless large quantities of dust are generated.[1]

o Containment: Prevent dust generation. Cover the spill with a damp paper towel to weigh
down the powder.

o Cleanup: Sweep up the damp powder/towel mixture.[1]

o Decontamination: Wipe the surface with water and a mild detergent.[1] Sarcosine is highly
water-soluble and cleans up easily.[1]

» Disposal: Place all cleanup materials into the solid chemical waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. datasheets.scbt.com [datasheets.scbt.com]

o 2. fishersci.com [fishersci.com]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12058899/docs?utm_src=pdf-body#proper-disposal-procedures-for-sarcosine-13c-a-technical-guide
https://datasheets.scbt.com/sc-204262.pdf
https://www.benchchem.com/product/b12058899/docs?utm_src=pdf-body#proper-disposal-procedures-for-sarcosine-13c-a-technical-guide
https://datasheets.scbt.com/sc-204262.pdf
https://datasheets.scbt.com/sc-204262.pdf
https://datasheets.scbt.com/sc-204262.pdf
https://datasheets.scbt.com/sc-204262.pdf
https://datasheets.scbt.com/sc-204262.pdf
https://datasheets.scbt.com/sc-204262.pdf
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://datasheets.scbt.com/sc-204262.pdf
https://www.moravek.com/quality/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.benchchem.com/product/b12058899?utm_src=pdf-custom-synthesis#bc-rfq
https://datasheets.scbt.com/sc-204262.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14594&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058899?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
o 4. fishersci.com [fishersci.com]

e To cite this document: BenchChem. [Proper Disposal Procedures for Sarcosine-13C: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12058899/docs#proper-disposal-procedures-for-
sarcosine-13c-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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